4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(2-chlorophenyl)-N-(4-ethylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O/c1-2-15-7-9-16(10-8-15)21-19(24)23-13-11-22(12-14-23)18-6-4-3-5-17(18)20/h3-10H,2,11-14H2,1H3,(H,21,24)
• InChI Key: GWOWIQREISZJET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide, also known as CEP, is a chemical compound that belongs to the piperazine family. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been proposed that 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. This dual mechanism of action is thought to contribute to the compound's therapeutic effects.
Biochemical and Physiological Effects:
4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide has been shown to have a range of biochemical and physiological effects. It has been found to increase levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in mood regulation. Additionally, 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which plays a role in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide in lab experiments is its specificity for the 5-HT1A receptor and D2 receptor. This allows researchers to study the effects of these receptors in isolation. However, one limitation of using 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body.

Future Directions

There are several future directions for research on 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide. One area of interest is the potential use of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide as a treatment for anxiety and depression in humans. Additionally, further research is needed to fully understand the mechanism of action of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide and how it interacts with other neurotransmitter systems in the brain. Finally, there is potential for the development of new compounds based on the structure of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide that may have improved therapeutic properties.
Conclusion:
In conclusion, 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide have all been discussed in this paper. Further research is needed to fully understand the potential of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide involves the reaction of 2-chlorobenzoyl chloride with 4-ethylphenylpiperazine in the presence of a base such as triethylamine. This reaction leads to the formation of 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide as a white solid with a high yield.

Scientific Research Applications

4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide has been the focus of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models. Additionally, 4-(2-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide has been shown to have potential as a treatment for drug addiction, as it has been found to reduce drug-seeking behavior in rats.